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Stability of WP1066 in different solvents and
storage conditions.
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Compound of Interest

Compound Name: WP1066

Cat. No.: B1683322

Technical Support Center: WP1066

This technical support center provides guidance on the stability of WP1066 in different solvents
and under various storage conditions. It includes troubleshooting guides and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in their
experiments.

Stability and Solubility Data

The stability and solubility of WP1066 are crucial for reliable experimental outcomes. The
following tables summarize the available data on its solubility in common laboratory solvents
and recommended storage conditions.

Table 1: Solubility of WP1066 in Different Solvents
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Solvent Solubility Concentration Notes

Hygroscopic DMSO
> 44 mg/mL (123.52 can impact solubility;

DMSO > 17.8 mg/mL
mM) use freshly opened
solvent.[1]
Soluble 25 mM
Moisture-absorbing
DMSO reduces
71 mg/mL 199.31 mM N
solubility. Please use
fresh DMSO.[2]
Soluble at least 25 mg/ml
Ethanol Soluble 10 mM
Requires sonication
= 24.6 mg/mL )
and warming.[3]
Requires sonication.
16.67 mg/mL 46.80 mM o
Insoluble [2]
Water Insoluble [2]

Table 2: Recommended Storage Conditions for WP1066
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Storage . .
Form Duration Additional Notes
Temperature
Store under
Solid (Powder) -20°C Up to 3 years desiccating
conditions.[1][4]
4°C Up to 2 years
In Solvent (DMSO) -80°C
Solutions in DMSO
may be stored at
-20°C Up to 3 months
-20°C forup to 3
months.[5]
Stock solution can be
Below -20°C Several months stored below -20°C for

several months.[3]

Experimental Protocols

Protocol 1: Preparation of WP1066 Stock Solution in DMSO
o Equilibrate the vial of solid WP1066 to room temperature before opening.

e Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve the desired
concentration (e.g., for a 10 mM stock solution, add 280.7 uL of DMSO to 1 mg of WP1066,
assuming a molecular weight of 356.22 g/mol ).

» Vortex or sonicate the solution until the compound is completely dissolved. Gentle warming
to 37°C can aid dissolution.[3]

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
o Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for In Vitro Experiments
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e Thaw a frozen aliquot of the WP1066 DMSO stock solution at room temperature.

o Further dilute the stock solution in the appropriate cell culture medium to the final desired
working concentration.

o Ensure the final concentration of DMSO in the cell culture medium is low (typically <0.1%) to
avoid solvent-induced cytotoxicity.

Use the prepared working solution immediately for optimal results.[2]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of WP1066 and a typical
experimental workflow for its use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Stability of WP1066 in different solvents and storage
conditions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683322#stability-of-wp1066-in-different-solvents-
and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

